Cas no 122247-01-2 (Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)-)

• Product Name: Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)-
• CAS No: 122247-01-2
• MF: C₉H₄ClF₃
• MW: 204.576272010803
• CID: 1213738
• PubChem ID: 14296923
• Update Time: 2025-08-03

Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)-
• 1-(2-Chlorophenyl)-3,3,3-trifluoro-1-propyne
• 122247-01-2
• 1-(2-CHLOROPHENYL)-3,3,3-TRIFLUOROPROPYNE
• 1-chloro-2-(trifluoroprop-1-yn-1-yl)benzene
• EN300-743718

• Inchi： 1S/C9H4ClF3/c10-8-4-2-1-3-7(8)5-6-9(11,12)13/h1-4H
• InChI Key： SZRWFAVYBQSQPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C#CC(F)(F)F

Computed Properties

• Exact Mass: 203.9953623g/mol
• Monoisotopic Mass: 203.9953623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)-

Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- and Its Significance in Modern Chemical Research

The compound with the CAS number 122247-01-2, specifically Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)-, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered significant attention in recent years due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both chloro and trifluoropropynyl substituents introduces a rich palette of reactivity that makes this compound a valuable scaffold for synthetic chemists.

In the realm of medicinal chemistry, the strategic placement of functional groups can dramatically alter the biological activity of a molecule. The chloro group at the para position relative to the trifluoropropynyl substituent in Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- creates a system that is both electron-withdrawing and capable of participating in various chemical transformations. This dual functionality has been exploited in several recent studies aimed at developing new compounds with enhanced pharmacological properties.

One particularly intriguing aspect of this compound is its potential as a building block for more complex molecules. The triple bond in the trifluoropropynyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or to modify existing ones. This flexibility has been leveraged in the synthesis of molecules targeting various disease pathways, including those associated with cancer and inflammatory disorders.

Recent research has highlighted the compound's utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. The unique structure of Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- has been shown to mimic natural substrates or allosteric sites on these enzymes, leading to potent inhibition.

The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and bioavailability. Its presence in this compound contributes to its overall effectiveness as a scaffold for drug development. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of adjacent functional groups, thereby modulating reactivity and biological activity.

In vitro studies have demonstrated promising results when using derivatives of Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- as inhibitors of target enzymes. These studies often involve computational modeling to predict binding affinities and optimize molecular structures. The combination of experimental data with computational approaches has allowed researchers to fine-tune their designs for maximum efficacy.

The synthesis of this compound also showcases advancements in synthetic methodologies. Modern techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex molecules with high precision and yield. These methods have been instrumental in producing derivatives of interest for further biological evaluation.

The potential applications extend beyond oncology; researchers are exploring its utility in treating inflammatory diseases by targeting specific inflammatory pathways. By modulating the activity of key enzymes involved in inflammation, compounds derived from this scaffold could offer new therapeutic options for conditions such as rheumatoid arthritis and Crohn's disease.

The safety profile of Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are conducted to assess potential side effects and ensure that it meets regulatory standards for human use. These studies often involve both in vitro and in vivo models to evaluate acute and chronic toxicity.

The compound's stability under various conditions is also an important factor in its practical application. Researchers have investigated its behavior under different storage conditions and exposure scenarios to ensure that it remains effective over time. This includes assessing degradation pathways and potential impurities that could arise during synthesis or handling.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the development of this compound. Such partnerships allow for shared resources and expertise, accelerating the transition from laboratory discovery to clinical application. This synergy is essential for bringing new drugs to market efficiently.

The future directions for research on Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- include exploring new synthetic routes that could improve yield or reduce costs. Additionally, investigating its interactions with biological targets at a molecular level will provide deeper insights into its mechanism of action. These insights can guide further optimization efforts aimed at enhancing therapeutic efficacy.

In conclusion, Benzene, 1-chloro-2-(3,3,3-trifluoro-1-propynyl)- (CAS no: 122247-01-2) stands out as a versatile molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. The ongoing research efforts underscore its importance as a building block for future treatments.